Cas no 1417576-70-5 (tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate
• CAS No: 1417576-70-5
• MF: C₁₀H₁₃BrN₂O₃
• MW: 289.125821828842
• CID: 5631190
• PubChem ID: 165925279
• Update Time: 2025-11-02

tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1417576-70-5
• EN300-28287737
• tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate

• Inchi： 1S/C10H13BrN2O3/c1-10(2,3)16-9(15)13-6-4-7(11)8(14)12-5-6/h4-5H,1-3H3,(H,12,14)(H,13,15)
• InChI Key： WCVBKFMBILBOEI-UHFFFAOYSA-N
• SMILES： BrC1C(NC=C(C=1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 288.01095g/mol
• Monoisotopic Mass: 288.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate

Comprehensive Guide to tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate (CAS No. 1417576-70-5)

tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate (CAS No. 1417576-70-5) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and material science. With its unique molecular structure featuring a bromo substituent and a tert-butyl carbamate group, this compound serves as a valuable intermediate in the synthesis of biologically active molecules.

The growing interest in heterocyclic compounds like tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate stems from their potential applications in developing new therapeutic agents. Researchers are particularly focused on its role in creating kinase inhibitors and anti-inflammatory drugs, which are currently hot topics in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups in its structure makes it an interesting subject for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS 1417576-70-5 offers multiple reactive sites for further functionalization. The bromo group at position 5 allows for various cross-coupling reactions, while the carbamate moiety provides protection for the amine functionality. These features make it a versatile building block in combinatorial chemistry and high-throughput screening applications, addressing the pharmaceutical industry's need for diverse molecular scaffolds.

The compound's physical and chemical properties have been extensively studied to support its various applications. tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate typically appears as a white to off-white crystalline powder with good stability under standard laboratory conditions. Its solubility profile shows moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which are commonly used in pharmaceutical formulations.

In the context of current research trends, this compound has gained attention for its potential role in developing targeted therapies. The pharmaceutical industry is increasingly focusing on precision medicine approaches, where compounds like 1417576-70-5 serve as crucial intermediates for creating selective inhibitors. This aligns with the growing demand for personalized treatment options and the development of drugs with fewer side effects.

Quality control and analytical characterization of tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate are essential aspects of its application. Modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to ensure the compound's purity and structural integrity. These quality assurance measures are particularly important when the compound is used in pharmaceutical research and development.

The market for specialized chemical intermediates like CAS 1417576-70-5 has been expanding steadily, driven by the growth of the pharmaceutical and biotechnology sectors. Manufacturers and suppliers are focusing on developing efficient synthetic routes to meet the increasing demand while maintaining high purity standards. This compound's commercial availability has made it more accessible to researchers working on innovative drug discovery projects.

From an environmental and safety perspective, proper handling procedures should be followed when working with tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate. While not classified as highly hazardous, standard laboratory safety practices including the use of personal protective equipment (PPE) and proper ventilation are recommended. These precautions align with the broader industry trend toward green chemistry principles and workplace safety standards.

Looking toward future applications, researchers are exploring the potential of pyridine-based compounds like 1417576-70-5 in emerging fields such as bioconjugation chemistry and proteolysis targeting chimera (PROTAC) technology. These cutting-edge approaches in drug development are creating new opportunities for versatile building blocks that can serve multiple functions in complex molecular architectures.

The synthesis and application of tert-butyl N-(5-bromo-6-oxo-1,6-dihydropyridin-3-yl)carbamate continue to be active areas of research in academic and industrial settings. As the understanding of structure-activity relationships deepens and new synthetic methodologies emerge, this compound is likely to find even broader applications in medicinal chemistry and materials science. Its combination of reactivity and stability makes it a valuable tool for researchers working at the forefront of chemical innovation.